Cas no 127754-84-1 (1H-Pyrrole-3-carboxylic acid, 1-pentadecyl-)
127754-84-1 structure
Product Name:1H-Pyrrole-3-carboxylic acid, 1-pentadecyl-
CAS No:127754-84-1
MF:C20H35NO2
MW:321.497406244278
CID:1221870
Update Time:2024-08-05
1H-Pyrrole-3-carboxylic acid, 1-pentadecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carboxylic acid, 1-pentadecyl-
-
- Inchi: 1S/C20H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-21-17-15-19(18-21)20(22)23/h15,17-18H,2-14,16H2,1H3,(H,22,23)
- InChI Key: NTKJVZWUCIDWGK-UHFFFAOYSA-N
- SMILES: N1(CCCCCCCCCCCCCCC)C=CC(C(O)=O)=C1
Computed Properties
- Exact Mass: 321.26695
Experimental Properties
- Density: 0.97±0.1 g/cm3(Predicted)
- Boiling Point: 455.8±18.0 °C(Predicted)
- PSA: 31.23
- pka: 5.09±0.10(Predicted)
1H-Pyrrole-3-carboxylic acid, 1-pentadecyl- Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
127754-84-1 (1H-Pyrrole-3-carboxylic acid, 1-pentadecyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk